tert-Butyl N-(4-amino-2,5-difluoro-phenyl)carbamate

• IUPAC Name: tert-butyl N-(4-amino-2,5-difluorophenyl)carbamate
• InChI: InChI=1S/C11H14F2N2O2/c1-11(2,3)17-10(16)15-9-5-6(12)8(14)4-7(9)13/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key: QLXMVJOFWFYYPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C(=C1)F)N)F
• Molecular Formula: C11H14F2N2O2
• Molecular Weight: 244.24 g/mol

Description

Tert-Butyl N-(4-amino-2,5-difluoro-phenyl)carbamate, otherwise known as TBADFC, is a compound of interest in the scientific community due to its potential applications in chemical synthesis and research. TBADFC is a derivative of the tert-Butyl carbamate family, which includes compounds that are used as precursors or intermediates in the synthesis of pharmaceuticals, pesticides, and other compounds. TBADFC is unique in its ability to react with a variety of compounds due to its structure, which consists of a tert-butyl group, an amino group, and a difluorophenyl group. This structure confers several advantages, including improved solubility, increased stability, and greater reactivity compared to other carbamate derivatives.

Scientific Research Applications

1. Synthesis Processes

The compound tert-Butyl N-(4-amino-2,5-difluoro-phenyl)carbamate has been studied in various synthesis processes. For instance, in the synthesis of tert-Butyl phenyl(phenylsulfonyl)methylcarbamate through asymmetric Mannich reactions, it's shown to play a role in creating chiral amino carbonyl compounds (Yang, Pan, & List, 2009). Furthermore, it serves as an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291), as demonstrated in the work of Zhao et al., where they establish a rapid synthetic method for such compounds (Zhao, Guo, Lan, & Xu, 2017).

2. Chemical Transformations

This compound is also involved in chemical transformations. For example, Sakaitani and Ohfune used the N-tert-butyldimethylsilyloxycarbonyl group, related to tert-butyl N-(4-amino-2,5-difluoro-phenyl)carbamate, for converting N-tert-butoxycarbonyl (Boc) and N-benzyloxycarbonyl (Z) groups, demonstrating its utility in synthetic organic chemistry (Sakaitani & Ohfune, 1990).

3. Polymer Synthesis and Applications

In polymer chemistry, this compound has applications in the synthesis of novel polymerizable antioxidants. Pan, Liu, and Lau synthesized new monomeric antioxidants containing hindered phenol using derivatives related to tert-butyl N-(4-amino-2,5-difluoro-phenyl)carbamate, highlighting its role in stabilizing polypropylene against thermal oxidation (Pan, Liu, & Lau, 1998).